Cas no 2172080-79-2 (2-5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172080-79-2
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5922728
• PubChem ID: 165602452
• Update Time: 2025-06-23

2-5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172080-79-2
• 2-[5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1599203

• Inchi： 1S/C10H16N4O/c1-7(2)14-10(8(3)15-4)9(5-6-11)12-13-14/h7-8H,5H2,1-4H3
• InChI Key： QAOXVLGISNMGDR-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CC#N)N=NN1C(C)C

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172080-79-2)

The compound 2-5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172080-79-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a 1,2,3-triazole core and an acetonitrile moiety, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and advanced materials. The presence of the methoxyethyl and propan-2-yl groups further enhances its reactivity and solubility, making it a valuable building block in synthetic chemistry.

In recent years, the demand for 1,2,3-triazole-based compounds has surged due to their broad-spectrum biological activities. The 2-5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile is no exception, as it exhibits promising properties for use in pharmaceuticals. For instance, its structural similarity to known bioactive molecules suggests potential in targeting enzymes or receptors involved in inflammatory and metabolic disorders. This aligns with the growing interest in small-molecule therapeutics and precision medicine, where researchers seek compounds with high specificity and minimal side effects.

From a synthetic perspective, the acetonitrile group in this compound offers a reactive handle for further functionalization. Chemists can exploit this feature to create derivatives with tailored properties, such as improved bioavailability or enhanced binding affinity. This adaptability is particularly relevant in the context of high-throughput screening and combinatorial chemistry, where rapid diversification of molecular scaffolds is essential. Additionally, the compound's stability under various conditions makes it a reliable candidate for industrial-scale production, addressing the need for scalable and cost-effective synthetic routes.

The 2-5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile also holds promise in the development of advanced materials. Its triazole ring can participate in click chemistry reactions, enabling the construction of polymers and dendrimers with precise architectures. This is particularly valuable in fields like nanotechnology and drug delivery systems, where controlled assembly at the molecular level is critical. Moreover, the compound's potential as a ligand in catalytic systems is being explored, with early studies indicating its utility in asymmetric synthesis and green chemistry applications.

Environmental and safety considerations are paramount when working with any chemical compound. While 2-5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile is not classified as hazardous under current regulations, proper handling and disposal protocols should always be followed. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, reflecting the broader scientific community's focus on sustainable chemistry and green synthesis. These efforts are driven by the need to minimize the environmental impact of chemical processes while maintaining efficiency and yield.

In conclusion, 2-5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172080-79-2) represents a compelling example of how tailored molecular design can address diverse challenges in science and industry. Its applications span from pharmaceutical development to material innovation, underscoring its versatility and potential. As research continues to uncover new uses and refine synthetic methods, this compound is poised to play an increasingly important role in advancing technology and improving human health.